Cas no 1306699-27-3 (Benzenemethanamine, 4-(methylsulfonyl)-N-pentyl-)

• Product Name: Benzenemethanamine, 4-(methylsulfonyl)-N-pentyl-
• CAS No: 1306699-27-3
• MF: C₁₃H₂₁NO₂S
• MW: 255.376342535019
• CID: 5217166
• Update Time: 2025-07-28

Benzenemethanamine, 4-(methylsulfonyl)-N-pentyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-(methylsulfonyl)-N-pentyl-

• Inchi： 1S/C13H21NO2S/c1-3-4-5-10-14-11-12-6-8-13(9-7-12)17(2,15)16/h6-9,14H,3-5,10-11H2,1-2H3
• InChI Key： JZJWBYVOKCXAKL-UHFFFAOYSA-N
• SMILES： C1(CNCCCCC)=CC=C(S(C)(=O)=O)C=C1

Additional information on Benzenemethanamine, 4-(methylsulfonyl)-N-pentyl-

Benzenemethanamine, 4-(methylsulfonyl)-N-pentyl- (CAS No. 1306699-27-3): A Comprehensive Overview

Benzenemethanamine, 4-(methylsulfonyl)-N-pentyl-, identified by its CAS number 1306699-27-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of amine derivatives, featuring a benzenemethanamine backbone modified with a methylsulfonyl group at the 4-position and a pentyl substituent at the nitrogen atom. The unique structural configuration of this molecule imparts distinct chemical properties and potential applications, particularly in the development of novel therapeutic agents.

The synthesis of Benzenemethanamine, 4-(methylsulfonyl)-N-pentyl- involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the methylsulfonyl group enhances the electrophilic character of the benzene ring, making it more susceptible to nucleophilic substitution reactions. This property is particularly valuable in medicinal chemistry, where such modifications can influence binding affinity and metabolic stability of drug candidates.

The pentyl substituent at the nitrogen atom further modifies the electronic distribution of the molecule, affecting its solubility and interactions with biological targets. These structural features make Benzenemethanamine, 4-(methylsulfonyl)-N-pentyl- a versatile intermediate in the synthesis of more complex molecules. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in industrial applications.

In the realm of pharmaceutical research, Benzenemethanamine, 4-(methylsulfonyl)-N-pentyl- has been explored as a potential precursor for various bioactive compounds. Its benzenemethanamine core is a common motif in many pharmacologically active molecules, and the presence of the methylsulfonyl group provides a site for further functionalization. This has led to its investigation in the design of novel antimicrobial agents, where such structural features are known to enhance efficacy against resistant bacterial strains.

Moreover, the compound's ability to undergo selective modifications makes it an attractive candidate for use in drug discovery programs targeting neurological disorders. The interaction between amine derivatives and neurotransmitter receptors is well-documented, and modifications such as those present in Benzenemethanamine, 4-(methylsulfonyl)-N-pentyl- can fine-tune binding properties to achieve higher selectivity and potency. Preliminary studies have suggested that derivatives of this compound may exhibit promising effects on certain neural pathways, warranting further investigation.

The role of sulfonamide derivatives in medicinal chemistry cannot be overstated, and the methylsulfonyl group in Benzenemethanamine, 4-(methylsulfonyl)-N-pentyl- aligns with this important class of compounds. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The incorporation of this moiety into a benzenemethanamine framework opens up possibilities for developing new therapeutic strategies against various diseases.

The pentyl group at the nitrogen atom also contributes to the compound's pharmacokinetic profile. Larger aliphatic substituents generally enhance lipophilicity, which can improve membrane permeability and oral bioavailability. This characteristic is particularly beneficial in drug development, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy. The balance between solubility and lipophilicity offered by Benzenemethanamine, 4-(methylsulfonyl)-N-pentyl- makes it a promising candidate for oral administration.

In recent years, computational chemistry has played an increasingly significant role in the design and optimization of drug candidates. Molecular modeling techniques have been employed to study the interactions between Benzenemethanamine, 4-(methylsulfonyl)-N-pentyl- and potential biological targets. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. By leveraging computational tools, researchers can predictively screen large libraries of compounds for their potential biological activity before conducting costly experimental trials.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising candidates like Benzenemethanamine, 4-(methylsulfonyl)-N-pentyl. These algorithms can analyze vast datasets to identify patterns and correlations that may not be apparent through traditional experimental methods. This approach has led to more efficient screening processes and has helped uncover novel chemical entities with therapeutic potential.

The environmental impact of chemical synthesis is also an important consideration in modern drug development. Green chemistry principles emphasize the use of sustainable practices that minimize waste and reduce hazardous exposures. The synthesis of Benzenemethanamine, 4-(methylsulfonyl)-N-pentyl has been optimized to incorporate these principles wherever possible. For instance, catalytic methods have been employed to improve reaction efficiency while reducing byproduct formation.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Extensive toxicological studies are conducted to assess potential risks associated with exposure to substances like Benzenemethanamine, 4-(methylsulfonyl)-N-pentyl. These studies evaluate acute and chronic toxicity endpoints to ensure that any therapeutic benefits outweigh potential hazards. Only after rigorous testing are compounds deemed safe enough for human trials.

The regulatory landscape governing pharmaceutical development also plays a critical role in bringing new drugs to market. Agencies such as the U.S. Food and Drug Administration (FDA) require comprehensive data demonstrating safety and efficacy before approving a new medication. The journey from laboratory discovery to market approval involves multiple stages of clinical trials designed to evaluate how well a drug performs in human subjects.

In conclusion, Benzenemethanamine, 4-(methylsulfonyl)-N-pentyl, with its CAS number 1306699-27-3, represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules targeting various diseases. Advances in synthetic chemistry coupled with computational modeling have enhanced our ability to explore its therapeutic applications efficiently.